(2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide

• IUPAC Name: (2E)-2-[(3-bromobenzoyl)hydrazinylidene]chromene-3-carboxamide
• InChI: InChI=1S/C17H12BrN3O3/c18-12-6-3-5-11(8-12)16(23)20-21-17-13(15(19)22)9-10-4-1-2-7-14(10)24-17/h1-9H,(H2,19,22)(H,20,23)/b21-17+
• InChI Key: OIKYCEQPXKZCLC-HEHNFIMWSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=NNC(=O)C3=CC(=CC=C3)Br)O2)C(=O)N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(/C(=N\NC(=O)C3=CC(=CC=C3)Br)/O2)C(=O)N
• Molecular Formula: C17H12BrN3O3
• Molecular Weight: 386.2 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This could involve various chemical reactions, catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography and computational methods are often used.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions the compound undergoes. This could involve understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and reactivity. These properties can often be predicted using computational methods.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide, focusing on six unique applications:

Anticancer Agents

Research has shown that chromene derivatives, including (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide, exhibit significant anticancer properties. . This makes them promising candidates for developing new anticancer drugs.

Antimicrobial Agents

Chromene derivatives have been studied for their antimicrobial properties. (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide has shown potential in inhibiting the growth of various bacterial and fungal strains. .

Bone Anabolic Agents

Recent studies have explored the potential of chromene derivatives as bone anabolic agents. Compounds like (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide have been found to promote osteoblast differentiation and enhance bone mineralization. .

Anti-inflammatory Agents

Chromene derivatives are also being investigated for their anti-inflammatory properties. (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. .

Antioxidant Agents

The antioxidant properties of chromene derivatives have been well-documented. (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide can scavenge free radicals and protect cells from oxidative stress. .

Enzyme Inhibitors

Chromene derivatives, including (2E)-2-{[(3-bromophenyl)formamido]imino}-2H-chromene-3-carboxamide, have been studied as enzyme inhibitors. .

Mechanism of Action

The mechanism of action is particularly relevant for compounds that have biological activity. It involves understanding how the compound interacts with biological systems.

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling and using the compound. This could include toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve potential applications of the compound, areas of research that need further exploration, and improvements that could be made in the synthesis and handling of the compound.